Cas no 16819-77-5 (2-Phenylpentan-3-one)

• Product Name: 2-Phenylpentan-3-one
• CAS No: 16819-77-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 1349225
• PubChem ID: 4144524
• Update Time: 2025-04-24

2-Phenylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-phenyl-
• UYXZZTGJCIWPJY-UHFFFAOYSA-N
• MFCD00087901
• 2-phenylpentan-3-one
• 16819-77-5
• AKOS006343062
• 2-Phenyl-3-Pentanone
• F30714
• SCHEMBL3410010
• 2-Phenylpentan-3-one

• Inchi： 1S/C11H14O/c1-3-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： UYXZZTGJCIWPJY-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Phenylpentan-3-one

3-Pentanone, 2-phenyl-: A Comprehensive Overview

3-Pentanone, 2-phenyl- is a unique organic compound that belongs to the family of ketones. Its chemical structure features a five-carbon chain with a phenyl group attached at the second carbon position and a ketone functional group at the third carbon. This compound has garnered significant attention in recent years due to its diverse applications in biochemical research, pharmaceutical development, and organic synthesis.

Known by its CAS registry number, 16819-77-5, this compound is widely recognized for its potential in drug discovery. Its structure provides a versatile platform for various chemical reactions, making it an invaluable tool in the development of bioactive molecules. Recent studies have highlighted its role in the synthesis of complex natural products and therapeutic agents.

One of the most compelling aspects of 3-Pentanone, 2-phenyl- is its ability to participate in a wide range of chemical reactions. Its ketone group makes it an excellent candidate for nucleophilic additions, while the presence of the phenyl substituent enhances its stability and reactivity under various conditions. These properties have been leveraged in the creation of novel pharmacological agents with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In the realm of biomedical research, this compound has emerged as a valuable model for studying enzyme-substrate interactions. Its unique structure allows researchers to investigate how enzymes recognize and bind to specific substrates, providing insights into the mechanisms of enzymatic catalysis. Such studies are pivotal in developing new strategies for drug design and optimization.

Recent advancements in analytical techniques have further enhanced our understanding of the behavior of 3-Pentanone, 2-phenyl- in biological systems. For instance, advanced spectroscopic methods have revealed how this compound interacts with proteins and other biomolecules, shedding light on its potential as a biochemical probe.

Moreover, the compound's role in green chemistry has been explored extensively. Its synthesis involves environmentally friendly procedures, aligning with the growing emphasis on sustainable practices in organic synthesis. This makes it an attractive option for researchers aiming to minimize ecological impact while maintaining high standards of chemical performance.

In conclusion, 3-Pentanone, 2-phenyl- is a multifaceted compound with vast potential in the biomedical and pharmaceutical industries. Its unique structural features, coupled with its versatile reactivity, make it an indispensable tool for researchers and chemists alike. As our understanding of its properties continues to evolve, so too will its applications in drug discovery and beyond.